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1. Introduction

Chrysal CVBN tablets are a conditioning treatment primarily utilized in the floriculture industry
to enhance the longevity and quality of cut flowers.[1][2] The active ingredient, sodium
dichloroisocyanurate dihydrate, acts as a slow-release chlorine agent to sanitize the vase
water.[3][4] This sanitation process is crucial for preventing bacterial growth, which can block
the vascular tissues of the flower stems and impede water uptake, leading to premature wilting.
[5][6] These tablets are particularly effective for flowers that are known to contaminate their
water, such as zinnias and yarrow, and for neutralizing the detrimental effects of daffodil slime
in mixed floral arrangements.[3][7]

2. Mechanism of Action

The primary mode of action for Chrysal CVBN tablets is the controlled release of active
chlorine upon dissolution in water.[8][9] This process effectively suppresses the proliferation of
bacteria in the vase water, ensuring a clean water source for the cut flowers.[1][5] By
maintaining a low microbial load, the tablets prevent the blockage of xylem vessels in the flower
stems, thereby facilitating continuous water uptake and preserving the turgidity and freshness
of the flowers.[10] The tablets are formulated to be more stable and safer for flowers than liquid
chlorine products, minimizing the risk of leaf damage.[8][9]

3. Quantitative Data Summary
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The following tables summarize the key quantitative parameters of Chrysal CVBN tablets

based on available product information.

Table 1: Product Specifications

Parameter Value Source
) ) Sodium dichloroisocyanurate,
Active Ingredient ] [4]
dihydrate
Active Chlorine per Tablet 60 mg [8][9]
Tablet Weight 120 mg [3]
) 7.0 - 8.0 (depending on water
pH of Solution N [81[9]
alkalinity)
Shelf Life 24 months in sealed packaging  [8][9]
N Cool, dry, and dark conditions
Storage Conditions [8][9]
(5°C to 25°C)
Table 2: Dosage and Treatment
Parameter Recommendation Source

Standard Dosage

1 tablet per 2-4 liters (approx.

0.5-1 gallon) of water

[3](8]

High Contamination Dosage

1 tablet per 1 liter of water

[3](°]

Treatment Time

Instantaneous effect; no

minimum time required

[8][°]

Solution Activity

2-5 days (depending on

conditions)

[8]19]

4. Experimental Protocols

Protocol 1: Evaluation of Vase Life and Quality of Gerbera jamesonii
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This protocol outlines a method to assess the efficacy of Chrysal CVBN tablets on the vase life
and overall quality of Gerbera daisies.

a. Materials:

o Freshly cut Gerbera daisies (minimum 20 stems)

e Chrysal CVBN tablets

e Glass vases (minimum 10)

e Deionized water

e Graduated cylinders

o Ruler

» Digital camera

e Data recording sheets

b. Procedure:

e Prepare a stock solution by dissolving one Chrysal CVBN tablet in 4 liters of deionized
water.

o Prepare a control solution of deionized water without the tablet.

o Trim at least 2 cm from the base of each Gerbera stem at a 45-degree angle.

» Immediately place half of the stems (n=10) into vases containing the Chrysal CVBN solution
and the other half (n=10) into vases with the control solution.

e Place the vases in a controlled environment with a constant temperature (20-22°C), humidity
(60-70%), and a 12-hour light/12-hour dark cycle.

» Record the following parameters daily:

o Visual quality score (1-5, where 1=fresh and 5=wilted/unacceptable)
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[e]

Stem turgidity

Flower head diameter

o

[¢]

Presence of any leaf yellowing or necrosis

[¢]

Water turbidity (visual assessment)

The end of vase life is determined when the flowers show signs of wilting, discoloration, or
other unacceptable quality parameters.

Document the visual appearance of the flowers with daily photographs.
. Data Analysis:
Calculate the mean vase life for both the treatment and control groups.

Statistically analyze the differences in daily quality scores between the two groups using an
appropriate statistical test (e.g., t-test).

Plot the average daily quality score over time for both groups.

. Visualizations
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Experimental Workflow for Evaluating Chrysal CVBN Efficacy
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Caption: Experimental workflow for assessing the impact of Chrysal CVBN tablets.
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Mechanism of Action for Extended Flower Vase Life

Chrysal CVBN Tablet in Water

Slow Release of Active Chlorine

Inhibition of Bacterial Growth

Clean Vase Water

Enhanced Water Uptake by Stem

Extended Vase Life and Quality

Click to download full resolution via product page

Caption: How Chrysal CVBN tablets extend the vase life of cut flowers.

6. Safety and Handling Precautions

+ Hazard Statements: Chrysal CVBN tablets are harmful if swallowed and cause serious eye
irritation.[4][11] May cause respiratory irritation.[4][11]
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 Precautionary Statements:

o

Do not eat, drink, or smoke when using this product.[4]

[¢]

Wear protective gloves and eye protection.[11]

[e]

Use only outdoors or in a well-ventilated area.[11]

[e]

IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing.[4][11]

[e]

Store in a well-ventilated place and keep the container tightly closed.[11]

o Disposal: Residual solutions may be drained into the sewer system.[9] Dispose of unused
tablets according to local regulations.[4]

» Incompatibilities: Do not mix Chrysal CVBN with other detergents, acidifiers, or pre-
treatment products.[8][9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for Chrysal CVBN
Tablets]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15395699+#step-by-step-guide-for-using-chrysal-
cvbn-tablets]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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